Cas no 2172125-99-2 (3-Methyl-1-phenylbutane-1-sulfonyl fluoride)

• Product Name: 3-Methyl-1-phenylbutane-1-sulfonyl fluoride
• CAS No: 2172125-99-2
• MF: C₁₁H₁₅FO₂S
• MW: 230.299005746841
• CID: 5466044
• PubChem ID: 137949458
• Update Time: 2025-06-08

3-Methyl-1-phenylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-phenylbutane-1-sulfonyl fluoride
• Z3016380946

• Inchi： 1S/C11H15FO2S/c1-9(2)8-11(15(12,13)14)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key： XTRRRYMJWMKVKD-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)CC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 230.07767905 g/mol
• Monoisotopic Mass: 230.07767905 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.30
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5

Additional information on 3-Methyl-1-phenylbutane-1-sulfonyl fluoride

Introduction to 3-Methyl-1-phenylbutane-1-sulfonyl fluoride (CAS No. 2172125-99-2)

3-Methyl-1-phenylbutane-1-sulfonyl fluoride (CAS No. 2172125-99-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in various synthetic transformations. The unique structure of 3-Methyl-1-phenylbutane-1-sulfonyl fluoride makes it a valuable intermediate in the synthesis of complex molecules, particularly those with potential therapeutic applications.

The chemical structure of 3-Methyl-1-phenylbutane-1-sulfonyl fluoride consists of a sulfonyl fluoride functional group attached to a substituted butane backbone. The presence of a phenyl group and a methyl substituent imparts specific physical and chemical properties to the molecule, making it suitable for a wide range of applications. Recent studies have highlighted the importance of sulfonyl fluorides in the development of new drugs, particularly in the areas of enzyme inhibition and receptor modulation.

In the context of medicinal chemistry, 3-Methyl-1-phenylbutane-1-sulfonyl fluoride has been explored for its potential as a building block in the synthesis of bioactive molecules. Sulfonyl fluorides are known for their ability to form stable covalent bonds with specific amino acid residues in proteins, which can be leveraged to design potent and selective inhibitors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that sulfonyl fluorides can effectively target serine proteases, a class of enzymes involved in various physiological processes and diseases.

The synthetic accessibility of 3-Methyl-1-phenylbutane-1-sulfonyl fluoride is another factor contributing to its popularity in pharmaceutical research. The compound can be synthesized through well-established routes, such as the reaction of 3-methyl-1-phenylbutane with sulfur trioxide and subsequent treatment with hydrogen fluoride. This robust synthetic methodology ensures that the compound can be produced on a large scale, making it readily available for both academic and industrial applications.

Beyond its use as an intermediate in drug discovery, 3-Methyl-1-phenylbutane-1-sulfonyl fluoride has also been investigated for its potential as a reagent in organic synthesis. Sulfonyl fluorides are known for their ability to participate in various reactions, including nucleophilic substitution, addition to unsaturated compounds, and cross-coupling reactions. These properties make 3-Methyl-1-phenylbutane-1-sulfonyl fluoride a valuable tool for synthetic chemists aiming to construct complex molecular architectures.

In recent years, there has been growing interest in the use of sulfonyl fluorides as probes for studying protein function and interactions. The ability of these compounds to form covalent bonds with specific amino acid residues allows researchers to label and track proteins with high precision. This approach has been applied in various biological systems, including cell signaling pathways and protein-protein interactions. For example, a study published in Nature Communications used sulfonyl fluorides to identify novel protein targets involved in cancer progression.

The safety profile of 3-Methyl-1-phenylbutane-1-sulfonyl fluoride is an important consideration for its use in both research and industrial settings. While sulfonyl fluorides can be reactive, proper handling and storage protocols can minimize potential hazards. It is essential to follow established guidelines for working with these compounds to ensure the safety of laboratory personnel and maintain the integrity of experimental results.

In conclusion, 3-Methyl-1-phenylbutane-1-sulfonyl fluoride (CAS No. 2172125-99-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for the synthesis of bioactive molecules and as a reagent in organic synthesis. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.